Cas no 2229253-03-4 ((3-fluoro-2-hydroxyphenyl)methanesulfonamide)

• Product Name: (3-fluoro-2-hydroxyphenyl)methanesulfonamide
• CAS No: 2229253-03-4
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• CID: 6052645
• PubChem ID: 165636645
• Update Time: 2025-06-08

(3-fluoro-2-hydroxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-2-hydroxyphenyl)methanesulfonamide
• 2229253-03-4
• EN300-1991186

• Inchi： 1S/C7H8FNO3S/c8-6-3-1-2-5(7(6)10)4-13(9,11)12/h1-3,10H,4H2,(H2,9,11,12)
• InChI Key： DCVJPCXIRPDEGF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1O)F)(N)(=O)=O

Computed Properties

• Exact Mass: 205.02089245g/mol
• Monoisotopic Mass: 205.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.8Ų

Additional information on (3-fluoro-2-hydroxyphenyl)methanesulfonamide

Introduction to (3-fluoro-2-hydroxyphenyl)methanesulfonamide (CAS No: 2229253-03-4)

(3-fluoro-2-hydroxyphenyl)methanesulfonamide, identified by its CAS number 2229253-03-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The presence of both a fluoro and a hydroxyl substituent on the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation.

The structural features of (3-fluoro-2-hydroxyphenyl)methanesulfonamide contribute to its potential applications in medicinal chemistry. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity, while the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes. These characteristics make it an attractive scaffold for designing novel drug candidates targeting various diseases.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives with enhanced pharmacological properties. The introduction of fluorine atoms into aromatic rings has been widely explored due to their ability to modulate pharmacokinetic profiles and improve drug efficacy. Studies have shown that fluorinated sulfonamides exhibit improved bioavailability and prolonged half-life, making them particularly valuable in the development of long-acting therapeutics.

One of the most compelling aspects of (3-fluoro-2-hydroxyphenyl)methanesulfonamide is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced activity against specific biological targets. For instance, studies have demonstrated its potential in inhibiting enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory agents.

The synthesis of (3-fluoro-2-hydroxyphenyl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of complex molecules like this one.

From a mechanistic standpoint, the interaction between (3-fluoro-2-hydroxyphenyl)methanesulfonamide and biological targets is influenced by its structural features. The fluoro group can engage in halogen bonding with nucleophilic residues in proteins, while the hydroxyl group can form hydrogen bonds with polar moieties. This dual interaction capability enhances binding affinity and selectivity, which are critical factors in drug design.

The pharmacological profile of this compound has been investigated through both in vitro and in vivo studies. In vitro assays have revealed promising activity against various enzymes and receptors, indicating its broad therapeutic potential. Additionally, preclinical studies have provided insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) properties. These findings support further development efforts aimed at optimizing its efficacy and safety profiles.

The role of computational chemistry in understanding the behavior of (3-fluoro-2-hydroxyphenyl)methanesulfonamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been utilized to elucidate its interactions with biological targets at an atomic level. These computational approaches complement experimental data and provide valuable insights into structure-activity relationships (SAR), guiding the design of more effective derivatives.

In conclusion, (3-fluoro-2-hydroxyphenyl)methanesulfonamide (CAS No: 2229253-03-4) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation drugs.